Cas no 102512-08-3 (Benzenamine,2,2'-azoxybis[3-methyl- (9CI))

• Product name: Benzenamine,2,2'-azoxybis[3-methyl- (9CI)
• CAS No: 102512-08-3
• MF: C₁₄H₁₆N₄O
• MW: 256.303042411804
• CID: 148865
• PubChem ID: 135814153

Benzenamine,2,2'-azoxybis[3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• N-(2-amino-6-methylphenyl)-N-[(6-imino-2-methylcyclohexa-2,4-dien-1-ylidene)amino]hydroxylamine
• 102512-08-3
• DTXSID30907659
• 1-(2-Amino-6-methylphenyl)-2-(6-imino-2-methylcyclohexa-2,4-dien-1-ylidene)hydrazin-1-ol
• 2,2'-Azoxybis(3-methylbenzenamine)
• BENZENAMINE, 2,2'-AZOXYBIS(3-METHYL-
• 2,2'-Azoxydi-m-toluidine
• m-Toluidine, 2,2'-azoxydi-
• 2,2'-Diamino-6,6'-azoxytoluene
• Benzenamine,2,2'-azoxybis[3-methyl- (9CI)

• Inchi： InChI=1S/C14H16N4O/c1-9-5-3-7-11(15)13(9)17-18(19)14-10(2)6-4-8-12(14)16/h3-8,15,19H,16H2,1-2H3/b15-11?,17-13+
• InChI Key： QUEMJDSLILWGJS-YUPFJJMHSA-N
• SMILES： CC1=CC=CC(=N)/C/1=N/N(C1=C(C)C=CC=C1N)O

Computed Properties

• Exact Mass: 256.13258
• Monoisotopic Mass: 256.132411
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 85.7

Experimental Properties

• Density: 1.24
• Boiling Point: 436.8°C at 760 mmHg
• Flash Point: 218°C
• Refractive Index: 1.631
• PSA: 90.47
• LogP: 3.34560